Cas no 425652-16-0 (N-[1-[(5-Chloro-2-methoxyphenyl)amino]-2-(4-methylphenyl)-2-oxoethyl]-2-furancarboxamide)

N-[1-[(5-Chloro-2-methoxyphenyl)amino]-2-(4-methylphenyl)-2-oxoethyl]-2-furancarboxamide is a synthetic organic compound featuring a multifunctional structure incorporating chloro, methoxy, and furan moieties. Its unique molecular architecture suggests potential utility in medicinal chemistry, particularly as an intermediate for biologically active molecules. The presence of a furancarboxamide group enhances its binding affinity, while the chloro and methoxy substituents contribute to steric and electronic modulation, improving selectivity. This compound may serve as a scaffold for developing targeted inhibitors or modulators in pharmaceutical research. Its well-defined chemical properties and stability under standard conditions make it suitable for further derivatization and structure-activity relationship studies.
N-[1-[(5-Chloro-2-methoxyphenyl)amino]-2-(4-methylphenyl)-2-oxoethyl]-2-furancarboxamide structure
425652-16-0 structure
Product Name:N-[1-[(5-Chloro-2-methoxyphenyl)amino]-2-(4-methylphenyl)-2-oxoethyl]-2-furancarboxamide
CAS No:425652-16-0
MF:C21H19ClN2O4
MW:398.839564561844
CID:4651278
Update Time:2025-07-04

N-[1-[(5-Chloro-2-methoxyphenyl)amino]-2-(4-methylphenyl)-2-oxoethyl]-2-furancarboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[1-(5-chloro-2-methoxyanilino)-2-(4-methylphenyl)-2-oxoethyl]furan-2-carboxamide
    • 2-Furancarboxamide, N-[1-[(5-chloro-2-methoxyphenyl)amino]-2-(4-methylphenyl)-2-oxoethyl]-
    • N-[1-[(5-Chloro-2-methoxyphenyl)amino]-2-(4-methylphenyl)-2-oxoethyl]-2-furancarboxamide
    • Inchi: 1S/C21H19ClN2O4/c1-13-5-7-14(8-6-13)19(25)20(24-21(26)18-4-3-11-28-18)23-16-12-15(22)9-10-17(16)27-2/h3-12,20,23H,1-2H3,(H,24,26)
    • InChI Key: NWDPUPBJPZOBBK-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C(NC(NC1=CC(Cl)=CC=C1OC)C(C1=CC=C(C)C=C1)=O)=O

N-[1-[(5-Chloro-2-methoxyphenyl)amino]-2-(4-methylphenyl)-2-oxoethyl]-2-furancarboxamide Pricemore >>

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Additional information on N-[1-[(5-Chloro-2-methoxyphenyl)amino]-2-(4-methylphenyl)-2-oxoethyl]-2-furancarboxamide

N-[1-[(5-Chloro-2-methoxyphenyl)amino]-2-(4-methylphenyl)-2-oxoethyl]-2-furancarboxamide (CAS No. 425652-16-0): A Comprehensive Overview

N-[1-[(5-Chloro-2-methoxyphenyl)amino]-2-(4-methylphenyl)-2-oxoethyl]-2-furancarboxamide (CAS No. 425652-16-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of furan carboxamide and exhibits a unique structure that includes a chlorinated and methoxy-substituted phenyl group, as well as a methyl-substituted phenyl group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of N-[1-[(5-Chloro-2-methoxyphenyl)amino]-2-(4-methylphenyl)-2-oxoethyl]-2-furancarboxamide is characterized by its furan ring, which is a five-membered heterocyclic compound containing an oxygen atom. The presence of the furan ring is crucial for the compound's stability and reactivity. Additionally, the amino group attached to the chlorinated and methoxy-substituted phenyl ring plays a significant role in its biological activity, while the methyl-substituted phenyl group contributes to its overall hydrophobicity.

Recent studies have focused on the potential therapeutic applications of N-[1-[(5-Chloro-2-methoxyphenyl)amino]-2-(4-methylphenyl)-2-oxoethyl]-2-furancarboxamide. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have potential as a treatment for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antiviral activity. Preliminary studies have shown that N-[1-[(5-Chloro-2-methoxyphenyl)amino]-2-(4-methylphenyl)-2-oxoethyl]-2-furancarboxamide exhibits potent antiviral effects against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve the inhibition of viral replication, making it a promising candidate for further development as an antiviral agent.

In addition to its anti-inflammatory and antiviral properties, N-[1-[(5-Chloro-2-methoxyphenyl)amino]-2-(4-methylphenyl)-2-oxoethyl]-2-furancarboxamide has also been investigated for its potential as an anticancer agent. Studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/AKT pathway, which is often dysregulated in cancer cells.

The pharmacokinetic properties of N-[1-[(5-Chloro-2-methoxyphenyl)amino]-2-(4-methylphenyl)-2-oxoethyl]-2-furancarboxamide have also been studied to assess its suitability for therapeutic use. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further development into a drug product. However, more extensive studies are needed to fully understand its metabolism and potential drug interactions.

Safety and toxicity assessments are crucial for any compound being considered for therapeutic use. Initial toxicity studies have shown that N-[1-[(5-Chloro-2-methoxyphenyl)amino]-2-(4-methylphenyl)-2-oxoethyl]-2-furancarboxamide has low toxicity at therapeutic doses. However, further investigations are required to evaluate long-term safety and potential side effects.

In conclusion, N-[1-[(5-Chloro-2-methoxyphenyl)amino]-2-(4-methylphenyl)-2-oxoethyl]-2-furancarboxamide (CAS No. 425652-16-0) is a multifaceted compound with promising therapeutic potential in various areas, including anti-inflammatory, antiviral, and anticancer applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, making it an exciting area of study in medicinal chemistry and pharmaceutical research.

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